Cas no 2229447-93-0 (O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine)

• Product Name: O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine
• CAS No: 2229447-93-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6291216
• PubChem ID: 165755651
• Update Time: 2025-05-26

O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine
• EN300-1833348
• 2229447-93-0

• Inchi： 1S/C8H17NO/c1-8(2,6-10-9)5-7-3-4-7/h7H,3-6,9H2,1-2H3
• InChI Key： RRWAQXOQPPYXLI-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)CC1CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine

O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine: A Comprehensive Overview

O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine (CAS No. 2229447-93-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct cyclopropyl and dimethylpropyl substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug development and chemical synthesis.

The molecular structure of O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine is notable for its hydroxylamine functional group, which imparts significant reactivity and versatility. The presence of the cyclopropyl ring adds steric hindrance and unique electronic properties, while the dimethylpropyl substituent enhances solubility and stability. These features collectively contribute to the compound's potential as a building block in the synthesis of more complex molecules.

In recent years, the study of O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine has been enriched by advancements in computational chemistry and experimental techniques. High-resolution spectroscopic methods, such as NMR and mass spectrometry, have provided detailed insights into its molecular structure and behavior. These studies have revealed that the compound exhibits favorable interactions with various biological targets, making it a promising lead compound for drug discovery.

The pharmaceutical industry has shown particular interest in O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine due to its potential therapeutic applications. Research has focused on its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated that this compound can inhibit certain kinases and proteases, which are key targets in cancer and inflammatory diseases. The selective inhibition of these targets suggests that O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine could be developed into effective treatments with reduced side effects.

Beyond its direct therapeutic potential, O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine also serves as an important intermediate in the synthesis of other bioactive compounds. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding the range of possible derivatives. This flexibility is crucial for optimizing the pharmacological properties of drug candidates during the development process.

In addition to its role in drug discovery, O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine has found applications in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form stable complexes with metal ions. These complexes exhibit unique electronic and magnetic properties that are useful in materials science and catalysis. The ability to fine-tune the properties of these complexes by modifying the ligand structure further highlights the versatility of O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This favorable profile supports its use in various industrial applications while minimizing ecological risks.

In conclusion, O-(3-cyclopropyl-2,2-dimethylpropyl)hydroxylamine (CAS No. 2229447-93-0) is a multifaceted compound with significant potential across multiple domains of chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and a promising lead for drug discovery efforts. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.